Cas no 13681-87-3 (DIETHYLDITHIOCARBAMIC ACID COPPER SALT)

• Product Name: DIETHYLDITHIOCARBAMIC ACID COPPER SALT
• CAS No: 13681-87-3
• MF: C₁₀H₂₀CuN₂S₄
• MW: 360.085198402405
• MDL: MFCD00070506
• CID: 153630
• Update Time: 2025-06-08

DIETHYLDITHIOCARBAMIC ACID COPPER SALT Chemical and Physical Properties

Names and Identifiers

• Copper,bis(diethylcarbamodithioato-kS,kS')-, (SP-4-1)- (9CI)
• Copper(II) Diethyldithiocarbamate
• Diethyldithiocarbamic Acid Copper Salt
• Diethyldithiocarbamic Acid Copper(II) Salt
• acceleratorcdc
• cupricdiethyldithiocarbamate
• COPPER DIETHYLDITHIOCARBAMATE
• copper(2+)diethyldithiocarbamate
• bis(diethyldithiocarbamate)copper
• Bis(diethyldithiocarbamato)copper
• bis(diethyldithiocarbamato)-coppe
• Cupric diethyldithiocarbamate
• copper(ii)diethyldithiocarbamate
• Copper(2+) diethyldithiocarbamate
• Accelerator CDC
• Copper diethyl dithiocarbamate
• Copper bis(diethyldithiocarbamate)
• Bis(N,N-diethyldithiocarbamato)copper
• Bis(N,N-diethyldithiocarbamate)Cu (II) complex
• Copper(II) N,N-diethyldithiocarbamate
• Copper bis(N,N-diethyldithiocarbamate)
• Carbamodithioic acid, d
• DIETHYLDITHIOCARBAMIC ACID COPPER SALT

• MDL： MFCD00070506
• Inchi： 1S/2C5H11NS2.Cu/c2*1-3-6(4-2)5(7)8;/h2*3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
• InChI Key： OBBCYCYCTJQCCK-UHFFFAOYSA-L
• SMILES： [Cu+2].[S-]C(N(CC)CC)=S.[S-]C(N(CC)CC)=S

Computed Properties

• Exact Mass: 360.99600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 73
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 196.0 to 201.0 deg-C
• Boiling Point: 357.68°C (estimate)
• PSA: 134.68000
• LogP: 3.08330
• Solubility: Not determined

DIETHYLDITHIOCARBAMIC ACID COPPER SALT Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• RTECS：EZ5250000
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on DIETHYLDITHIOCARBAMIC ACID COPPER SALT

Professional Introduction to DIETHYLDITHIOCARBAMIC ACID COPPER SALT and CAS No. 13681-87-3

DIETHYLDITHIOCARBAMIC ACID COPPER SALT, identified by the Chemical Abstracts Service Number (CAS No.) 13681-87-3, is a specialized compound with significant applications in the field of chemical and pharmaceutical research. This compound, a copper salt of diethyldithiocarbamic acid, has garnered attention due to its unique chemical properties and potential utility in various scientific and industrial processes.

The molecular structure of DIETHYLDITHIOCARBAMIC ACID COPPER SALT incorporates sulfur and nitrogen atoms, which contribute to its chelating capabilities. This feature makes it particularly useful in coordination chemistry, where it can form stable complexes with metal ions. Such complexes are of great interest in catalysis, material science, and pharmaceutical development.

In recent years, researchers have been exploring the applications of metal-organic frameworks (MOFs) and coordination polymers, where compounds like DIETHYLDITHIOCARBAMIC ACID COPPER SALT play a crucial role. The ability of this compound to act as a ligand in these systems has led to advancements in designing porous materials with tailored properties. These materials have potential applications in gas storage, separation technologies, and even as sensors for detecting environmental pollutants.

The pharmaceutical industry has also shown interest in DIETHYLDITHIOCARBAMIC ACID COPPER SALT due to its potential biological activities. Studies have indicated that this compound may exhibit properties that are beneficial in the development of new drugs. Specifically, its ability to form stable complexes with biologically relevant molecules has been investigated for applications in drug delivery systems. These systems aim to enhance the efficacy of therapeutic agents by improving their solubility and targeting capabilities.

In the context of industrial applications, DIETHYLDITHIOCARBAMIC ACID COPPER SALT has been explored for its role in corrosion inhibition. The compound's chelating properties allow it to form protective layers on metal surfaces, thereby preventing oxidative degradation. This application is particularly relevant in industries where metal durability is critical, such as automotive manufacturing and construction.

The synthesis of DIETHYLDITHIOCARBAMIC ACID COPPER SALT involves carefully controlled chemical reactions to ensure high purity and yield. Researchers have been optimizing synthetic pathways to improve the efficiency of producing this compound on an industrial scale. Advances in green chemistry have also influenced these efforts, with a focus on minimizing waste and using environmentally friendly reagents.

The safety profile of DIETHYLDITHIOCARBAMIC ACID COPPER SALT is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe usage. Studies have examined its toxicity and environmental impact, providing guidelines for its responsible application in research and industry.

The future prospects for DIETHYLDITHIOCARBAMIC ACID COPPER SALT are promising, with ongoing research uncovering new potential applications. The integration of computational chemistry and advanced analytical techniques has enhanced our understanding of its properties and behavior. These tools are being leveraged to design novel derivatives with improved characteristics for specific applications.

In conclusion, DIETHYLDITHIOCARBAMIC ACID COPPER SALT, CAS No. 13681-87-3, is a versatile compound with significant implications across multiple scientific disciplines. Its unique chemical properties make it valuable in coordination chemistry, pharmaceutical development, industrial applications, and environmental science. As research continues to evolve, the potential uses for this compound are expected to expand, further solidifying its importance in modern chemistry.